![molecular formula C22H25F3N4O4S B2445688 4-methyl-N-(2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)-N-tosylpiperazine-1-carboxamide CAS No. 899744-92-4](/img/structure/B2445688.png)
4-methyl-N-(2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)-N-tosylpiperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
- This compound has garnered interest due to its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell growth and inducing apoptosis (programmed cell death). Further studies are needed to elucidate its mechanism of action and evaluate its efficacy in vivo .
- The compound’s structure suggests it could serve as a DNA-targeting agent. Investigating its interactions with DNA, such as binding affinity and sequence selectivity, may reveal its potential for applications in gene therapy or as a diagnostic tool .
- Some studies have hinted at anti-inflammatory properties of this compound. Researchers have examined its effects on inflammatory pathways, cytokine production, and immune responses. Understanding its mode of action could lead to novel anti-inflammatory drug development .
- Preliminary research indicates that this compound exhibits antibacterial and antifungal activity. Investigations have focused on its efficacy against specific pathogens, including drug-resistant strains. Further studies are necessary to validate its potential as an antimicrobial agent .
- Neuroprotective compounds are crucial for treating neurodegenerative diseases. Some studies have explored the neuroprotective properties of this compound, assessing its impact on neuronal survival, oxidative stress, and inflammation. Future research may uncover its therapeutic relevance in conditions like Alzheimer’s or Parkinson’s disease .
- Due to its unique structure, this compound could serve as a building block for drug delivery systems. Researchers have investigated its use in nanocarriers, micelles, or liposomes to enhance drug solubility, stability, and targeted delivery. Such systems could improve drug bioavailability and reduce side effects .
Anticancer Properties
DNA Targeting Agents
Anti-Inflammatory Activity
Antibacterial and Antifungal Activity
Neuroprotective Effects
Drug Delivery Systems
properties
IUPAC Name |
4-methyl-N-(4-methylphenyl)sulfonyl-N-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25F3N4O4S/c1-16-6-8-19(9-7-16)34(32,33)29(21(31)28-12-10-27(2)11-13-28)15-20(30)26-18-5-3-4-17(14-18)22(23,24)25/h3-9,14H,10-13,15H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMQDSSTZMMGCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC(=C2)C(F)(F)F)C(=O)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25F3N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)-N-tosylpiperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.